Cas no 1361827-69-1 (2,3-Dichloro-2'-difluoromethoxy-biphenyl)
2,3-Dichloro-2'-difluoromethoxy-biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dichloro-2'-difluoromethoxy-biphenyl
-
- Inchi: 1S/C13H8Cl2F2O/c14-10-6-3-5-9(12(10)15)8-4-1-2-7-11(8)18-13(16)17/h1-7,13H
- InChI Key: PRETYYNSYWUNOK-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C1C=CC=CC=1OC(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 265
- XLogP3: 5.6
- Topological Polar Surface Area: 9.2
2,3-Dichloro-2'-difluoromethoxy-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011008389-250mg |
2,3-Dichloro-2'-difluoromethoxy-biphenyl |
1361827-69-1 | 97% | 250mg |
489.60 USD | 2021-07-05 | |
| Alichem | A011008389-500mg |
2,3-Dichloro-2'-difluoromethoxy-biphenyl |
1361827-69-1 | 97% | 500mg |
855.75 USD | 2021-07-05 | |
| Alichem | A011008389-1g |
2,3-Dichloro-2'-difluoromethoxy-biphenyl |
1361827-69-1 | 97% | 1g |
1,445.30 USD | 2021-07-05 |
2,3-Dichloro-2'-difluoromethoxy-biphenyl Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2,3-Dichloro-2'-difluoromethoxy-biphenyl
Recent Advances in the Study of 2,3-Dichloro-2'-difluoromethoxy-biphenyl (CAS: 1361827-69-1) in Chemical Biology and Pharmaceutical Research
The compound 2,3-Dichloro-2'-difluoromethoxy-biphenyl (CAS: 1361827-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the importance of 2,3-Dichloro-2'-difluoromethoxy-biphenyl as a key intermediate in the synthesis of novel bioactive molecules. Its biphenyl core, combined with the difluoromethoxy and chloro substituents, imparts distinct electronic and steric properties that make it a valuable scaffold for medicinal chemistry. Researchers have successfully employed this compound in the development of inhibitors targeting various enzymes and receptors, particularly those involved in inflammatory and oncogenic pathways.
One of the most notable advancements is the use of 2,3-Dichloro-2'-difluoromethoxy-biphenyl in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, which are often implicated in cancer progression. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and optimize the compound's efficacy.
In addition to its role in kinase inhibition, recent research has explored the compound's potential as an anti-inflammatory agent. A team of researchers from the University of Cambridge reported that 2,3-Dichloro-2'-difluoromethoxy-biphenyl derivatives can modulate the activity of nuclear factor-kappa B (NF-κB), a critical regulator of inflammatory responses. This finding opens new avenues for the development of treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 2,3-Dichloro-2'-difluoromethoxy-biphenyl has also seen significant improvements. A 2022 publication in Organic Letters detailed a novel, high-yield synthetic route that employs palladium-catalyzed cross-coupling reactions. This method not only enhances the efficiency of production but also reduces the environmental impact by minimizing the use of hazardous reagents.
Despite these promising developments, challenges remain in the clinical translation of 2,3-Dichloro-2'-difluoromethoxy-biphenyl-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its applications suggest a bright future in drug discovery.
In conclusion, 2,3-Dichloro-2'-difluoromethoxy-biphenyl (CAS: 1361827-69-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic accessibility make it a valuable tool for the development of novel therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its potential in addressing unmet medical needs.
1361827-69-1 (2,3-Dichloro-2'-difluoromethoxy-biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)